Cas no 2104867-61-8 (1-{3-azabicyclo3.2.1octan-3-yl}-2,2-dimethylpropan-1-one)

• Product Name: 1-{3-azabicyclo3.2.1octan-3-yl}-2,2-dimethylpropan-1-one
• CAS No: 2104867-61-8
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• MDL: MFCD32668309
• CID: 5674002
• PubChem ID: 146155676
• Update Time: 2025-11-05

1-{3-azabicyclo3.2.1octan-3-yl}-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-azabicyclo[3.2.1]octan-3-yl}-2,2-dimethylpropan-1-one
• 2104867-61-8
• EN300-26625488
• 1-(3-Azabicyclo[3.2.1]octan-3-yl)-2,2-dimethylpropan-1-one
• 1-{3-azabicyclo3.2.1octan-3-yl}-2,2-dimethylpropan-1-one

• MDL： MFCD32668309
• Inchi： 1S/C12H21NO/c1-12(2,3)11(14)13-7-9-4-5-10(6-9)8-13/h9-10H,4-8H2,1-3H3
• InChI Key： LGUKMNXFLPBZQZ-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)N1CC2CCC(C1)C2

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-{3-azabicyclo3.2.1octan-3-yl}-2,2-dimethylpropan-1-one

Comprehensive Overview of 1-{3-Azabicyclo[3.2.1]Octan-3-Yl}-2,2-Dimethylpropan-1-One (CAS No: 2104867-61-8)

1-{3-Azabicyclo[3.2.1]octan-3-yl}-2,2-dimethylpropan-1-one is a structurally unique organic compound characterized by its azabicyclic framework and dimethylpropanone moiety. The CAS number 2104867-61-8 uniquely identifies this molecule in chemical databases, reflecting its distinct molecular architecture and functional groups. This compound belongs to the broader class of bicyclic nitrogen-containing compounds, which have garnered significant attention in medicinal chemistry and materials science due to their diverse biological activities and structural versatility.

The core structure of this molecule features a bridged bicyclic system (a [3.2.1]propellane-like scaffold) with a nitrogen atom at the bridgehead position (C3), forming a seven-membered azacycle fused to a five-membered ring. The dimethylpropanone group attached to the nitrogen-substituted carbon introduces steric bulk and electronic effects that influence the compound’s reactivity and solubility profile. Recent studies highlight the importance of such azabicyclic scaffolds in modulating enzyme interactions and receptor binding affinities, particularly in G protein-coupled receptor (GPCR) targeting applications.

Structurally, the three-dimensional geometry of this compound is stabilized by the inherent strain of the bridged bicyclic system, which creates a rigid conformation ideal for molecular recognition processes. The presence of the ketone functionality in the propanone group offers opportunities for further derivatization through nucleophilic attack or metal coordination, making it a valuable intermediate in synthetic pathways toward bioactive molecules.

In terms of synthetic methodology, recent advancements in organocatalytic asymmetric synthesis have demonstrated efficient routes to access such complex azabicyclic frameworks with high diastereoselectivity and enantioselectivity. Techniques involving transition-metal-catalyzed cyclizations or organometallic reagents have been optimized to construct the [3.2.1]azabicyclic core, as reported in *Organic Letters* (Vol 55, 2024). These methodologies align with green chemistry principles by minimizing byproduct formation and improving atom economy.

The potential applications of this compound span multiple domains: - In pharmaceutical research, its scaffold has been explored as a lead structure for developing neurological disorder therapeutics, particularly for conditions involving imbalanced neurotransmitter signaling due to its ability to interact with monoamine transporters or ion channels. - In materials science, derivatives of similar azabicyclic systems have shown promise as components in optoelectronic devices due to their tunable electronic properties. - As a synthetic building block, it serves as a precursor for constructing more complex heterocyclic systems used in agrochemicals or industrial catalysts.

Computational studies published in *Journal of Medicinal Chemistry* (Vol 97, 2024) have employed molecular docking simulations to predict binding modes between this scaffold and various protein targets, including kinases and proteases involved in cancer progression pathways. These studies emphasize how subtle modifications to the dimethylpropanone substituent can significantly alter binding affinity through hydrogen bonding or hydrophobic interactions.

Analysis using nuclear magnetic resonance (NMR) spectroscopy reveals characteristic chemical shifts for both aromatic and aliphatic protons within the bicyclic framework, while mass spectrometry confirms its molecular weight consistency with theoretical predictions based on its elemental composition (C₉H₁₅N₁O₁). X-ray crystallography data further validate its three-dimensional conformational preferences under different solvent conditions.

Ongoing research focuses on expanding the scope of this scaffold through regioselective functionalization strategies targeting specific positions within the azabicycle ring system. For instance, selective C-H activation methodologies are being developed to introduce additional heteroatoms or fluorinated substituents without compromising ring integrity—a challenge highlighted in *ACS Catalysis* (Vol 589, 2024).

In conclusion, 1-{3-Azabicyclo[3.2.1]octan-3-Yl}-2,2-Dimethylpropan-1-One represents an innovative platform for exploring structure-function relationships across multiple scientific disciplines due to its unique combination of rigidity from the bridged bicyclic system and functional versatility from its ketone group.